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Compound of Interest

Compound Name: Diethoxymethyl acetate

CAS No.: 14036-06-7

Cat. No.: B157029

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the spectroscopic data for Diethoxymethyl
acetate (CAS No. 14036-06-7), a compound of interest in various chemical syntheses. The

following sections detail the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Mass Spectrometry (MS) data, along with standardized experimental protocols for data

acquisition.

Molecular Structure
IUPAC Name: Diethoxymethyl acetate Molecular Formula: C₇H₁₄O₄[1] Molecular Weight:

162.18 g/mol [1][2] Structure:

Spectroscopic Data
The following tables summarize the predicted and characteristic spectroscopic data for

Diethoxymethyl acetate based on established principles of NMR, IR, and MS for esters and

acetals.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: Predicted ¹H NMR Data (Solvent: CDCl₃, Reference: TMS)

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~6.1 - 5.9 Singlet 1H -O-CH(OR)₂

~3.7 - 3.5 Quartet 4H -OCH₂CH₃

~2.0 Singlet 3H CH₃-C=O

~1.2 Triplet 6H -OCH₂CH₃

Table 2: Predicted ¹³C NMR Data (Solvent: CDCl₃, Reference: TMS)

Chemical Shift (δ, ppm) Assignment

~170 CH₃-C=O

~100 -O-CH(OR)₂

~63 -OCH₂CH₃

~21 CH₃-C=O

~15 -OCH₂CH₃

Infrared (IR) Spectroscopy
Table 3: Characteristic IR Absorption Bands

Wavenumber (cm⁻¹) Intensity Assignment

~2980 - 2850 Strong C-H stretch (alkane)

~1745 Strong C=O stretch (ester)

~1240 Strong C-O stretch (ester, acetate)

~1100 - 1000 Strong C-O stretch (acetal)
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Mass Spectrometry (MS)
Table 4: Predicted Mass Spectrometry Fragmentation (Electron Ionization - EI)

m/z Possible Fragment Ion Notes

162 [C₇H₁₄O₄]⁺

Molecular Ion (M⁺) - If

observed, likely to be of low

abundance.

117 [M - OCH₂CH₃]⁺ Loss of an ethoxy group.

103 [CH(OCH₂CH₃)₂]⁺
A common and often abundant

fragment for diethyl acetals.

73 [CH(OCH₂CH₃)]⁺
Further fragmentation of the

acetal moiety.

45 [OCH₂CH₃]⁺ Ethoxy cation.

43 [CH₃CO]⁺

Acylium ion, characteristic of

acetates and often the base

peak.

Experimental Protocols
The following are detailed methodologies for the acquisition of spectroscopic data for

Diethoxymethyl acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:

Prepare a solution by dissolving approximately 10-20 mg of Diethoxymethyl acetate in

0.6-0.7 mL of deuterated chloroform (CDCl₃).

Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

Transfer the solution to a clean, dry 5 mm NMR tube.
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¹H NMR Acquisition:

The ¹H NMR spectrum is recorded on a 400 MHz (or higher) spectrometer.

A standard single-pulse experiment is used.

Typical acquisition parameters include a spectral width of 12-16 ppm, a pulse width of 30

degrees, and a relaxation delay of 1-2 seconds.

Process the resulting Free Induction Decay (FID) with an exponential window function and

perform a Fourier transform.

Phase the spectrum and calibrate the chemical shift scale to the TMS signal at 0.00 ppm.

¹³C NMR Acquisition:

The ¹³C NMR spectrum is recorded on the same spectrometer, operating at the

appropriate frequency (e.g., 100 MHz for a 400 MHz ¹H instrument).

A standard proton-decoupled pulse sequence is used to simplify the spectrum to singlets

for each unique carbon atom.

A wider spectral width (e.g., 0-220 ppm) is required.

Due to the lower natural abundance of ¹³C, a larger number of scans (e.g., 128 or more)

and a longer relaxation delay (e.g., 2-5 seconds) are typically necessary to achieve a good

signal-to-noise ratio.

Process the FID similarly to the ¹H spectrum and reference the solvent peak (CDCl₃ at

77.16 ppm).

Infrared (IR) Spectroscopy
Sample Preparation (Neat Liquid):

Ensure the ATR (Attenuated Total Reflectance) crystal of the FTIR spectrometer is clean

by wiping it with a solvent such as isopropanol and allowing it to dry completely.
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Place a single drop of neat Diethoxymethyl acetate directly onto the center of the ATR

crystal.

Data Acquisition:

Record a background spectrum of the clean, empty ATR crystal to account for atmospheric

CO₂ and water vapor.

Acquire the sample spectrum over a range of 4000 to 400 cm⁻¹.

Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

The instrument's software automatically ratios the sample spectrum against the

background to generate the final transmittance or absorbance spectrum.

Mass Spectrometry (MS)
Sample Introduction and Ionization (GC-MS):

Dilute a small amount of Diethoxymethyl acetate in a volatile solvent like

dichloromethane or ethyl acetate.

Inject the solution into a Gas Chromatograph (GC) coupled to a Mass Spectrometer. The

GC will separate the compound from any impurities.

Typical GC conditions would involve a capillary column (e.g., HP-5) with a temperature

program starting at a low temperature (e.g., 40°C) and ramping up to a higher temperature

to ensure elution.

As the compound elutes from the GC column, it enters the ion source of the mass

spectrometer.

Electron Ionization (EI) is performed at a standard energy of 70 eV.

Mass Analysis:

The resulting ions are accelerated and separated based on their mass-to-charge ratio

(m/z) by a mass analyzer (e.g., a quadrupole).
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The detector records the abundance of each ion.

The mass spectrum is plotted as relative intensity versus m/z.

Visualization of Spectroscopic Workflow
The following diagram illustrates the logical workflow for the complete spectroscopic

characterization of a chemical compound like Diethoxymethyl acetate.

Workflow for Spectroscopic Analysis of Diethoxymethyl Acetate
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Caption: Spectroscopic analysis workflow from sample preparation to structure confirmation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b157029/docs?utm_src=pdf-body#spectroscopic-analysis-of-diethoxymethyl-acetate-a-technical-guide
https://www.benchchem.com/product/b157029/docs?utm_src=pdf-body-img#spectroscopic-analysis-of-diethoxymethyl-acetate-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157029?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157029?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

